3-{5-[(carbamoylmethyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(2-methoxyphenyl)methyl]propanamide

• IUPAC Name: 3-[5-(2-amino-2-oxoethyl)sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C23H23N5O4S/c1-32-18-9-5-2-6-14(18)12-25-20(30)11-10-17-22(31)28-21(26-17)15-7-3-4-8-16(15)27-23(28)33-13-19(24)29/h2-9,17H,10-13H2,1H3,(H2,24,29)(H,25,30)
• InChI Key: PMCSTHXQBGNUEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)N
• Molecular Formula: C23H23N5O4S
• Molecular Weight: 465.5 g/mol

Description

3-{5-[(carbamoylmethyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C23H23N5O4S and its molecular weight is 465.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

The synthesis of 3-{5-[(carbamoylmethyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(2-methoxyphenyl)methyl]propanamide involves the interaction with various isothiocyanates and subsequent treatment with alkali. This process leads to the formation of compounds like 2-thioxobenzo[h]quinazolines. These compounds have shown to inhibit brain monoamine oxidase (MAO) activity, particularly in inhibiting 5-HT deamination. Additionally, they exhibit moderate antitumor activities, demonstrated through their therapeutic effects in suppressing tumor growth in models like Ehrlich ascites carcinoma and sarcoma 180 (Markosyan et al., 2008).

Chemotherapeutic Potential

These compounds, through their synthesis and interactions, have been explored for potential antitumor properties. The research indicates that some compounds within this category show moderate therapeutic effects in tumor suppression. This suggests a potential application in chemotherapy, particularly in managing certain types of tumors (Markosyan et al., 2008).